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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bisandrographolide A

CAS No.: 160498-00-0

Cat. No.: S1540882

Chemical Identity and Key Characteristics

The table below summarizes the core chemical and biological data for Bisandrographolide A (BAA).

Property Details

IUPAC Name 4-[(E)-2-[(1R,4aS,5R,6R,8aR)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-
methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yllethenyl]-2-[2-
[(1R,4aS,5R,6R,8aR)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-
3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-(5-oxo-2H-furan-4-yl)ethyl]-2H-furan-5-

one [1]
Molecular CaoHs60s [2] [1]
Formula
Molecular 664.88 g/mol [1] (also reported as 664.4 g/mol [2])
Weight
CAS 160498-00-0 [1]
Registry
Number
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Property Details

Physical Powder [1]

Form

Primary Transient Receptor Potential Vanilloid 4 (TRPV4) channel [3]
Biological

Target

| Activity on TRPV4 | « ECso: 790-950 nM [3] * Mechanism: Activates channels in a membrane-delimited
manner (effective in cell-free patches) [3] | | Selectivity | Does not activate or block TRPV1, TRPV2, or
TRPV3 channels [3] |

Experimental Evidence & Protocols

Key experimental findings and the methodologies used to characterize Bisandrographolide A's activity are

detailed below.
Experimental Aspect Details
Primary Assay for Calcium-imaging assay to screen herbal extracts for activity on TRPV4
Discovery channels [3].

| Cell Lines Used | - HEK293T cells: Overexpressed with human TRPV4 cDNA [3]. « Immortalized mouse
keratinocytes (308 cells): Endogenously express TRPV4 [3]. | | Electrophysiology | Cell-free outside-out
patches from TRPV4-transfected HEK293T cells showed BAA-activated currents, confirming direct,
membrane-delimited action [3]. | | Critical Control Experiment | A related compound, andrographolide
(the major constituent of A. paniculata), was tested and found unable to activate or block TRPV4 channels,

highlighting BAA's unique activity [3]. |

The experimental workflow for identifying and validating Bisandrographolide A as a TRPV4 agonist is

summarized in the following diagram:
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Source and Extraction

Bisandrographolide A is a diterpenoid found in the herb Andrographis paniculata [3] [1]. While
optimized extraction protocols often target the more abundant andrographolide, the general principles for

extracting diterpenoids from A. paniculata involve:

¢ Plant Material: Use of the aerial parts (leaves and stems) of Andrographis paniculata [4].
e Extraction Techniques: Common methods include maceration and reflux extraction, often with
sonication or microwave assistance to improve efficiency [4] [5].
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e Solvents: 80% Ethanol and methanol are effective solvents. Research indicates 80% ethanol may
yield higher amounts of target compounds compared to methanol [4].

o Purification: Extracts are typically further processed using techniqgues like liquid-liquid extraction
(e.g., with petroleum ether), purification over macroporous resin, and recrystallization to obtain
pure compounds [5].

Research Implications and Potential Applications

Activation of TRPV4 by Bisandrographolide A could play a role in the documented effects of
Andrographis extracts in traditional medicine, such as use for anti-inflammatory and other therapeutic

purposes [3]. Recent research also suggests Bisandrographolide A may have other relevant biological

activities:

e Anti-metastatic Activity: A 2022 study identified Bisandrographolide A as one of the components
in A. paniculata water extract that binds to the tetraspanin CD81, a protein associated with cancer

metastasis. This binding led to suppressed motility of human esophageal cancer cells [1].
¢ Anti-HIV Research: A novel bis-andrographolide ether isolated from A. paniculata has been

evaluated for anti-HIV activity [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b1540882#bisandrographolide-a-source-andrographis-

paniculata]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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